Cas no 2228571-83-1 (tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate)
2228571-83-1 structure
Product Name:tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate
CAS No:2228571-83-1
MF:C12H23NO3
MW:229.315923929214
CID:5569926
PubChem ID:134314866
Update Time:2023-07-11
tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-1889630
- tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate
- SCHEMBL19935590
- 2228571-83-1
-
- Inchi: 1S/C12H23NO3/c1-6-7-8-12(5,9-14)13-10(15)16-11(2,3)4/h9H,6-8H2,1-5H3,(H,13,15)
- InChI Key: JNJNRNDKPHRSLP-UHFFFAOYSA-N
- SMILES: O(C(NC(C=O)(C)CCCC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 229.16779360g/mol
- Monoisotopic Mass: 229.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 55.4Ų
tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1889630-0.05g |
tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate |
2228571-83-1 | 0.05g |
$1091.0 | 2023-09-18 | ||
| Enamine | EN300-1889630-0.1g |
tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate |
2228571-83-1 | 0.1g |
$1144.0 | 2023-09-18 | ||
| Enamine | EN300-1889630-0.25g |
tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate |
2228571-83-1 | 0.25g |
$1196.0 | 2023-09-18 | ||
| Enamine | EN300-1889630-0.5g |
tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate |
2228571-83-1 | 0.5g |
$1247.0 | 2023-09-18 | ||
| Enamine | EN300-1889630-1.0g |
tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate |
2228571-83-1 | 1.0g |
$1299.0 | 2023-07-10 | ||
| Enamine | EN300-1889630-2.5g |
tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate |
2228571-83-1 | 2.5g |
$2548.0 | 2023-09-18 | ||
| Enamine | EN300-1889630-5.0g |
tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate |
2228571-83-1 | 5.0g |
$3770.0 | 2023-07-10 | ||
| Enamine | EN300-1889630-10.0g |
tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate |
2228571-83-1 | 10.0g |
$5590.0 | 2023-07-10 | ||
| Enamine | EN300-1889630-1g |
tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate |
2228571-83-1 | 1g |
$1299.0 | 2023-09-18 | ||
| Enamine | EN300-1889630-5g |
tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate |
2228571-83-1 | 5g |
$3770.0 | 2023-09-18 |
tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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